Cas no 511296-88-1 (Pifithrin-β hydrobromide)

Pifithrin-β hydrobromide is a selective inhibitor of p53, a tumor suppressor protein involved in cellular stress responses. This compound is widely used in research to investigate p53-mediated pathways, particularly in studies of apoptosis, cell cycle regulation, and cancer biology. Its hydrobromide salt form enhances solubility, making it suitable for in vitro and in vivo applications. Pifithrin-β hydrobromide exhibits high specificity, allowing researchers to dissect p53-dependent mechanisms without significant off-target effects. The compound is valuable for exploring therapeutic strategies targeting p53 activation or inhibition, contributing to advancements in oncology and molecular biology research.

Pifithrin-β hydrobromide structure

Product Name:Pifithrin-β hydrobromide

CAS No:511296-88-1

MF:C₁₆H₁₇BrN₂S

MW:349.2886

MDL:MFCD02683960

CID:2089486

PubChem ID:253659530

Update Time:2025-06-06

Pifithrin-β hydrobromide Chemical and Physical Properties

Names and Identifiers

- Cyclic Pifithrin-α hydrobromide
- Cyclic Pifithrin-alpha Hydrobromide
- Pifithrin-β hydrobromide
- 2-(4-Methylphenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole hydrobromide
- Cyclic Pifithrin-Alpha (Hydrobromide)
- Cyclic Pifithrin-α (hydrobromide)
- 2-(4-Methylphenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothia zole hydrobromide (1:1)
- 2-(p-Tolyl)-5,6,7,8-tetrahydroimidazo[2,1-b]benzothiazole Hydrobromide
- Cyclic PFT-α hydrobromide
- PFT-β hydrobromide
- 2-(4-Methylphenyl)imidazo[2,1-b]-5,6,7,8-tetrahydrobenzothiazole hydrobromide
- Pifithrin-α, cyclic
- QB102
- Pifithrin-beta hydrobromide
- Pifithrin-
- A hydrobromide
- Pifithrin-alpha, Cyclic-
- UP003XXT4D
- Cyclic Pifithrin-
- 2-(4-Methylphenyl)imidazo[2,1-b]-5,6,7,8-tetrahydrobenzothiazole, HBr
- 2-(4-methylphenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole;hydrobromide
- Pifithrin-beta hydrobromide [MI]
- Cyclic PFT-
- cyclic-pifithrin
- PFT β hydrobromide
- Pifithrin-beta HBr
- DTXSID301010188
- Pifithrin-AfAE'A centa' notA inverted exclamation markAfasA'A
- AKOS024457829
- 511296-88-1 (HBr)
- AfAE'Adaggeratrade markAfA centA centasA notA em leaderA inverted exclamation mark (hydrobromide)
- PIFITHRIN-.BETA. HYDROBROMIDE
- PFT beta (hydrobromide)
- Pifithrin-ss
- 5,6,7,8-Tetrahydro-2-(4-methylphenyl)-imidazo[2,1-b]benzothiazole hydrobromide
- Cyclic Pifithrin-(c) paragraph sign hydrobromide; Cyclic PFT-(c) paragraph sign hydrobromide; PFT-(c)micro hydrobromide; QB 102; QB-102; QB102
- PIFITHRIN-.ALPHA. PIFITHRIN-.BETA. HYDROBROMIDE [MI]
- PFT (hydrobromide)
- 5,6,7,8-Tetrahydro-2-(4-methylphenyl)-imidazo[2,1-b]benzothiazolehydrobromide
- A hydrobromide;PFT-
- 5,6,7,8-Tetrahydro-2-(4-methylphenyl)imidazo(2,1-b)benzothiazole hydrobromide
- Pifithrin-beta (hydrobromide)
- Q27291174
- BCP17578
- A hydrobromide;Cyclic PFT-
- Pifithrin- (hydrobromide)
- PFT-??
- 511296-88-1
- s5791
- UNII-UP003XXT4D
- CHEMBL540356
- Imidazo(2,1-b)benzothiazole, 5,6,7,8-tetrahydro-2-(4-methylphenyl)-, hydrobromide (1:1)
- 5,6,7,8-Tetrahydro-2-(4-methylphenyl)imidazo[2,1-b]benzothiazole hydrobromide
- 4-(4-methylphenyl)-7-thia-2,5-diazatricyclo[6.4.0.0?,?]dodeca-1(8),3,5-triene hydrobromide
- EX-A1163
- 5,6,7,8-TETRAHYDRO-2-(4-METHYLPHENYL)-IMIDAZO[2,1-B]BENZOTHIAZOLEHBR
- Cyclic Pifithrin-alpha hydrobromide, >=98% (HPLC)
- MFCD02683960
- CS-3371
- Cyclic PFT-alpha hydrobromide
- C2826
- Pifithrin-? hydrobromide
- Cyclic Pifithrin- alpha hydrobromide
- GLXC-04731
- CYCLIC PIFITHRIN-.ALPHA. HYDROBROMIDE
- F17397
- 4-(4-METHYLPHENYL)-7-THIA-2,5-DIAZATRICYCLO[6.4.0.0(2),?]DODECA-1(8),3,5-TRIENE HYDROBROMIDE
- Pifithrin-beta (hydrobromide)?
- 2-(p-Tolyl)-5,6,7,8-tetrahydrobenzo[d]imidazo[2,1-b]thiazole hydrobromide
- Pifithrin-(c)micro hydrobromide
- Pifithrin-alpha, cyclic
- AS-73455
- HY-16702A
- MDL： MFCD02683960
- Inchi： 1S/C16H16N2S.BrH/c1-11-6-8-12(9-7-11)13-10-18-14-4-2-3-5-15(14)19-16(18)17-13;/h6-10H,2-5H2,1H3;1H
- InChI Key： SGNCOAOESGSEOP-UHFFFAOYSA-N
- SMILES： Br[H].S1C2=NC(C3C([H])=C([H])C(C([H])([H])[H])=C([H])C=3[H])=C([H])N2C2=C1C([H])([H])C([H])([H])C([H])([H])C2([H])[H]

Computed Properties

Exact Mass: 348.03000
Monoisotopic Mass: 348.02958g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 1
Complexity: 327
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 45.5

Experimental Properties

Solubility: DMSO: soluble20mg/mL
PSA: 45.54000
LogP: 5.20810
Merck: 7421

Pifithrin-β hydrobromide Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Pifithrin-β hydrobromide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
DC Chemicals	DC8144-100 mg	Pifithrin-β	511296-88-1	>98%	100mg	$450.0	2022-02-28
DC Chemicals	DC8144-250 mg	Pifithrin-β	511296-88-1	>98%	250mg	$800.0	2022-02-28
DC Chemicals	DC8144-1 g	Pifithrin-β	511296-88-1	>98%	1g	$1500.0	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VM630-50mg	Pifithrin-β hydrobromide	511296-88-1	98+%	50mg	1701.0CNY	2021-08-06
TRC	C990075-10mg	Cyclic Pifithrin-alpha hydrobromide	511296-88-1		10mg	$259.00	2023-05-18
TRC	C990075-25mg	Cyclic Pifithrin-alpha hydrobromide	511296-88-1		25mg	$500.00	2023-05-18
FUJIFILM	036-24001-5mg	Cyclic Pifithrin-α Hydrobromide	511296-88-1		5mg	JPY 22600	2023-09-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P92020-100mg	Pifithrin-β hydrobromide	511296-88-1	98%	100mg	¥4356.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P92020-1g	Pifithrin-β hydrobromide	511296-88-1	98%	1g	¥1096.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P92020-250mg	Pifithrin-β hydrobromide	511296-88-1	98%	250mg	¥2563.0	2024-07-19